
Personal protective equipment for handling
Thionalide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Thionalide

Cat. No.: B1682317 Get Quote

Essential Safety and Handling Guide for Thionalide
This document provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of Thionalide. It is intended for researchers, scientists, and

professionals in drug development to ensure the safe and effective use of this compound in a

laboratory setting.

Chemical Identity:

Property Value

Chemical Name 2-Mercapto-N-2-naphthylacetamide

Synonyms Thionalid, Thiolanilide

CAS Number 93-42-5

Molecular Formula C12H11NOS

Molecular Weight 217.29 g/mol

Appearance White to ivory-colored solid/needles.[1][2]

Solubility
Insoluble in water; freely soluble in most organic

solvents.[1]
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Hazard Identification and GHS Classification
Thionalide is classified as a hazardous substance. All personnel must be fully aware of its

potential dangers before handling.

Hazard Class GHS Classification

Skin Corrosion/Irritation Category 2 (H315: Causes skin irritation)[2]

Serious Eye Damage/Eye Irritation
Category 1 (H318: Causes serious eye damage)

[2]

Specific Target Organ Toxicity (Single Exposure)
Category 3 (H335: May cause respiratory

irritation)[2]

Acute Toxicity
Harmful by ingestion, inhalation, and skin

absorption.[2]

Pictograms:

alt text

Signal Word: Danger

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling Thionalide to minimize exposure and ensure

personal safety.
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PPE Category Specification Rationale

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile, Neoprene).

Double-gloving is

recommended.

Prevents skin contact, which

can cause irritation and

absorption.

Eye and Face Protection
Safety goggles and a face

shield.

Protects against splashes and

airborne particles, preventing

serious eye damage.

Respiratory Protection

NIOSH-approved respirator

with cartridges for organic

vapors and particulates.

Prevents respiratory tract

irritation from inhalation of dust

or aerosols.

Body Protection

A chemical-resistant lab coat

or apron worn over personal

clothing.

Protects against spills and

contamination of personal

clothing.

Footwear
Closed-toe shoes made of a

non-absorbent material.
Protects feet from spills.

Operational Plan: Safe Handling Procedures
Adherence to the following step-by-step procedures is critical for the safe handling of

Thionalide.

1. Pre-Operational Checks:

Ensure all necessary PPE is available and in good condition.
Verify that the chemical fume hood is functioning correctly.
Locate the nearest safety shower and eyewash station.
Have a chemical spill kit readily accessible.

2. Handling and Preparation:

All handling of Thionalide powder must be conducted within a certified chemical fume hood.
Avoid the generation of dust.
Use dedicated spatulas and weighing boats for Thionalide.
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When preparing solutions, slowly add Thionalide to the solvent to prevent splashing.

3. Post-Handling Procedures:

Decontaminate all surfaces and equipment that have come into contact with Thionalide
using an appropriate solvent (e.g., 70% ethanol), followed by a soap and water wash.
Dispose of all contaminated disposable materials as hazardous waste.
Wash hands thoroughly with soap and water after removing gloves.

Emergency Procedures
In the event of an emergency, follow these procedures immediately.

Emergency Situation Procedure

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with a gentle stream of

water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. Seek medical

attention.

Ingestion
Do not induce vomiting. Rinse mouth with water.

Seek immediate medical attention.

Spill

For small spills, absorb the material with an inert

absorbent (e.g., vermiculite, sand). For large

spills, evacuate the area and contact the

appropriate emergency response team.

Disposal Plan
All waste containing Thionalide must be treated as hazardous waste.
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1. Waste Collection:

Collect all solid waste (e.g., contaminated gloves, weighing boats, paper towels) in a
designated, labeled hazardous waste container.
Collect all liquid waste containing Thionalide in a separate, labeled hazardous waste
container. Do not mix with other solvent waste unless compatibility is confirmed.

2. Waste Disposal:

Arrange for the disposal of hazardous waste through your institution's environmental health
and safety office.
Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

Experimental Protocol: Preparation of a Thionalide
Stock Solution
This protocol outlines the steps for the safe preparation of a 10 mM stock solution of

Thionalide in Dimethyl Sulfoxide (DMSO).

Materials:

Thionalide powder

Anhydrous DMSO

Calibrated analytical balance

Chemical fume hood

Vortex mixer

Appropriate glassware (e.g., volumetric flask)

Micropipettes

Procedure:

Preparation: Don all required PPE and perform pre-operational checks.
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Weighing: In a chemical fume hood, carefully weigh out the required amount of Thionalide
using a tared weigh boat.

Dissolution: Transfer the weighed Thionalide to a volumetric flask. Add a portion of the total

required volume of DMSO and gently swirl to dissolve the solid.

Final Volume: Once the Thionalide is completely dissolved, add DMSO to the final desired

volume.

Mixing: Cap the flask and mix the solution thoroughly using a vortex mixer.

Storage: Store the stock solution in a tightly sealed, labeled container at the appropriate

temperature, protected from light.
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Caption: Workflow for the safe handling of Thionalide.
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Caption: Experimental workflow for preparing a Thionalide stock solution.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1682317?utm_src=pdf-body-img
https://www.benchchem.com/product/b1682317?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682317?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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